Cas no 1289388-15-3 (2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride)

• Product Name: 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride
• CAS No: 1289388-15-3
• MF: C₁₀H₁₈ClN₃S
• MW: 247.788019657135
• CID: 2092244
• PubChem ID: 60137690
• Update Time: 2025-06-07

2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride
• 3-METHYL-1-[1-(1,3-THIAZOL-2-YL)ETHYL]PIPERAZINE HYDROCHLORIDE
• 2-[1-(3-methylpiperazin-1-yl)ethyl]-1,3-thiazole;hydrochloride
• 3-Methyl-1-(1-thiazol-2-yl-ethyl)-piperazine hydrochloride
• AKOS015940768
• 1289388-15-3
• DB-241085
• 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazolehydrochloride

• MDL： MFCD18837518
• Inchi： 1S/C10H17N3S.ClH/c1-8-7-13(5-3-11-8)9(2)10-12-4-6-14-10;/h4,6,8-9,11H,3,5,7H2,1-2H3;1H
• InChI Key： YFFYRXAOUHIREY-UHFFFAOYSA-N
• SMILES： Cl.S1C=CN=C1C(C)N1CCNC(C)C1

Computed Properties

• Exact Mass: 247.0909965g/mol
• Monoisotopic Mass: 247.0909965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4Ų

Additional information on 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride

Introduction to 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride (CAS No. 1289388-15-3) in Modern Chemical and Pharmaceutical Research

2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride, identified by the CAS number 1289388-15-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the thiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and applications in drug development. The presence of a piperazine moiety in its molecular framework enhances its pharmacological potential, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride consists of a thiazole ring linked to an ethyl chain, which is further substituted with a 3-methylpiperazine group. This unique arrangement contributes to its ability to interact with various biological targets, making it a promising scaffold for the development of novel therapeutic agents. The hydrochloride salt form of this compound improves its solubility and stability, facilitating its use in both laboratory and clinical settings.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The piperazine substituent in 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards certain biological receptors. This feature makes it an attractive candidate for the development of drugs that target central nervous system (CNS) disorders.

One of the most compelling aspects of 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. Its structural features allow for modifications that can lead to the development of new drugs with improved efficacy and reduced side effects. Researchers have been exploring its use in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The thiazole ring and the piperazine moiety provide a stable platform for further functionalization, enabling the creation of molecules that can selectively inhibit specific kinases involved in tumor growth and progression.

Moreover, the compound has shown promise in preclinical studies as a potential treatment for infectious diseases. Thiazole derivatives are known for their antimicrobial properties, and 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride is no exception. Its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a viable candidate for developing new antibiotics. In light of the increasing prevalence of antibiotic-resistant bacteria, such discoveries are particularly significant and timely.

The pharmacokinetic properties of 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have indicated that the presence of the piperazine group influences its pharmacokinetic profile, potentially leading to improved bioavailability and prolonged half-life. These findings are essential for designing effective dosing regimens and minimizing adverse effects.

In conclusion, 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride (CAS No. 1289388-15-3) represents a fascinating compound with significant implications in chemical and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.